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Compound of Interest

Compound Name: ATTO 488 NHS ester

Cat. No.: B12371995

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for ATTO 488
NHS ester, a widely used fluorescent label. The information is intended to equip laboratory
personnel with the knowledge necessary to handle this reagent safely and effectively,
minimizing risks and ensuring the integrity of experimental outcomes.

Product Identification and Properties

ATTO 488 is a hydrophilic fluorescent label characterized by its high water solubility, strong
absorption, and exceptional thermal and photostability.[1] The N-hydroxysuccinimidyl (NHS)
ester functional group allows for the convenient labeling of primary amino groups on
biomolecules such as proteins and antibodies.[2][3]

Table 1: Physical and Chemical Properties of ATTO 488 NHS Ester
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Property Value Reference
Molecular Weight 981 g/mol [4]
Excitation Maximum (Aabs) 500 nm [4]
Emission Maximum (Afl) 520 nm [4]
Molar Extinction Coefficient

9.0x10*Mtcmt [4]
(emax)
Fluorescence Quantum Yield

80% [4]
(nfl)
Fluorescence Lifetime (tfl) 4.1 ns [4]

N Soluble in polar solvents (DMF,
Solubility o [1]
DMSO, acetonitrile)

Hazard Identification and Safety Precautions

According to available Safety Data Sheets (SDS), ATTO 488 NHS ester is not classified as a
dangerous substance or mixture. However, as with any chemical reagent, it should be handled
with care, adhering to good laboratory practices.

General Safety Precautions:

e Engineering Controls: Ensure good ventilation in the work area.[4]

» Personal Hygiene: Do not eat, drink, or smoke when using this product. Always wash hands
after handling.[4]

o Exposure Avoidance: Avoid contact with skin, eyes, and clothing. Do not breathe dust.

Personal Protective Equipment (PPE):

A comprehensive assessment of the specific laboratory environment and procedures should be
conducted to determine the appropriate level of PPE. The following table outlines
recommended PPE for handling ATTO 488 NHS ester.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Safety glasses with side
) shields or goggles. A face Protects against accidental
Eye/Face Protection ] .
shield may be necessary for splashes of the dye solution.

splash hazards.

) Chemical-resistant gloves Prevents skin contact with the
Hand Protection o
(e.g., nitrile). dye.

Protects clothing and skin from

Skin and Body Protection Laboratory coat. o
contamination.

Not typically required for small

quantities under well-ventilated o ) ]
) ) N Minimizes inhalation of
Respiratory Protection conditions. A dust mask may ) )
i ) airborne particles.
be considered when handling

the solid powder.

Handling and Storage

Proper handling and storage are critical to maintain the reactivity of the NHS ester and prevent
degradation.

Handling:

e Moisture Sensitivity: NHS esters are highly susceptible to hydrolysis.[5] Vials should be
allowed to equilibrate to room temperature before opening to prevent moisture condensation.

[1]5]

e Solvent Preparation: Use anhydrous, amine-free dimethylformamide (DMF) or dimethyl
sulfoxide (DMSO) to prepare stock solutions.[1] Prepare these solutions immediately before

use as their stability may be limited.[1]

 Inert Atmosphere: For long-term preservation of reactivity, handle the solid and stock
solutions under an inert atmosphere (e.g., nitrogen or argon).[5]

Storage:
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Table 3: Storage Conditions for ATTO 488 NHS Ester

Storage

Form Conditions Shelf Life
Temperature
) At least three years
) ) Protect from moisture
Solid (as received) -20°C when stored properly.

and light.[1]

[1]

Stock Solution in
Anhydrous
DMSO/DMF

-20°C or -80°C

Aliguot to avoid
repeated freeze-thaw
cycles. Protect from
light. Store in a
desiccated

environment.[5]

Up to 1-2 months at
-20°C.[6]

Aqueous Solution

Use Immediately

NHS esters hydrolyze
rapidly in aqueous

solutions.

Not recommended for

storage.

Protein Conjugate

4°C (short-term) or
-20°C to -80°C (long-

term)

Add a preservative
like 2 mM sodium
azide for storage at
4°C. Aliquot for long-
term storage to avoid
freeze-thaw cycles.

Protect from light.

Several months at 4°C
with preservative.
Indefinite at -20°C or
-80°C.

Experimental Protocols
Preparation of a 10 mM Stock Solution in Anhydrous

DMSO:

 Allow the vial of solid ATTO 488 NHS ester to warm to room temperature before opening.

e Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM

concentration.

» Vortex briefly to ensure the dye is fully dissolved.
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o Use the solution immediately or aliquot into smaller volumes and store at -20°C, protected
from light and moisture.

General Protocol for Protein Labeling:

This protocol is a general guideline and may require optimization for specific proteins.

e Protein Preparation: Dissolve the protein in an amine-free buffer (e.g., 0.1 M sodium
bicarbonate, pH 8.3-8.5) at a concentration of 2-10 mg/mL.[6] Ensure the protein solution is
free of ammonium salts and amine-containing buffers like Tris.

o Reaction Setup: Add a 5 to 20-fold molar excess of the ATTO 488 NHS ester stock solution
to the protein solution.

 Incubation: Gently mix and incubate the reaction for 1 to 4 hours at room temperature or
overnight on ice, protected from light.[6]

 Purification: Separate the labeled protein from unreacted dye using a suitable method such
as gel filtration (e.g., Sephadex G-25) or dialysis.

Waste Disposal

Dispose of all waste materials in accordance with local, state, and federal regulations. While
ATTO 488 NHS ester is not classified as hazardous, it is prudent to treat all dye-related waste
as chemical waste.

Table 4: Waste Disposal Procedures
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Waste Stream

Disposal Protocol

Unused Solid Dye

Collect in a designated, labeled hazardous
waste container. Do not dispose of in regular
trash.

Concentrated Stock Solutions (in DMSO/DMF)

Collect in a sealed, labeled hazardous waste

container. Do not dispose of down the drain.

Dilute Aqueous Solutions (from labeling

reactions)

While some institutions may permit drain
disposal of very dilute, non-mutagenic dyes, it is
best practice to collect this waste in a labeled

container for chemical waste disposal.

Contaminated Labware (pipette tips, tubes, etc.)

Collect in a designated solid hazardous waste

container.

Gels

Collect in a sealed container and dispose of as

hazardous waste.

Visual Workflows

The following diagrams illustrate key workflows for the safe handling and use of ATTO 488

NHS ester.
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Caption: Workflow for the safe handling of ATTO 488 NHS ester.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b12371995?utm_src=pdf-body-img
https://www.benchchem.com/product/b12371995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling ATTO 488
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Caption: Decision tree for selecting appropriate PPE.
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By adhering to the guidelines outlined in this technical guide, researchers can safely and
effectively utilize ATTO 488 NHS ester in their experimental workflows, contributing to the
generation of reliable and reproducible scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371995#atto-488-nhs-ester-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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